Cas no 110811-35-3 (2H-Pyran-2-carbonitrile, tetrahydro-3-methyl-)

• Product Name: 2H-Pyran-2-carbonitrile, tetrahydro-3-methyl-
• CAS No: 110811-35-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 3606535
• PubChem ID: 13735577
• Update Time: 2025-04-22

2H-Pyran-2-carbonitrile, tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carbonitrile, tetrahydro-3-methyl-
• DTXSID701260319
• 110811-35-3
• Tetrahydro-3-methyl-2H-pyran-2-carbonitrile

• Inchi： 1S/C7H11NO/c1-6-3-2-4-9-7(6)5-8/h6-7H,2-4H2,1H3
• InChI Key： LDPHHHFRIVOWJD-UHFFFAOYSA-N
• SMILES： O1CCCC(C)C1C#N

Computed Properties

• Exact Mass: 125.084063974Da
• Monoisotopic Mass: 125.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33Ų